Cas no 1448869-98-4 (4-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 4-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 1448869-98-4
• MF: C₁₁H₁₇BN₂O₃
• MW: 236.075282812119
• MDL: MFCD30180453
• CID: 4600490
• PubChem ID: 86703195
• Update Time: 2024-11-06

4-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• Pyrimidine, 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Methoxypyrimidine-5-boronic Acid Pinacol Ester
• 4-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• SY215308
• SCHEMBL15535670
• 4-Methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrimidine
• CS-0368484
• MFCD30180453
• HPNGQCHRRVSOLP-UHFFFAOYSA-N
• Z2491387836
• EN300-295470
• F83795
• 1448869-98-4

• MDL： MFCD30180453
• Inchi： 1S/C11H17BN2O3/c1-10(2)11(3,4)17-12(16-10)8-6-13-7-14-9(8)15-5/h6-7H,1-5H3
• InChI Key： HPNGQCHRRVSOLP-UHFFFAOYSA-N
• SMILES： C1=NC=C(B2OC(C)(C)C(C)(C)O2)C(OC)=N1

Computed Properties

• Exact Mass: 236.1332226g/mol
• Monoisotopic Mass: 236.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų